Cas no 2105487-25-8 (2-(5-chlorofuran-2-yl)-2-methylpropanenitrile)

• Product Name: 2-(5-chlorofuran-2-yl)-2-methylpropanenitrile
• CAS No: 2105487-25-8
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 6054263
• PubChem ID: 165980474
• Update Time: 2025-07-25

2-(5-chlorofuran-2-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorofuran-2-yl)-2-methylpropanenitrile
• 2105487-25-8
• EN300-1978124

• Inchi： 1S/C8H8ClNO/c1-8(2,5-10)6-3-4-7(9)11-6/h3-4H,1-2H3
• InChI Key： VHVXWSKMOOFHRL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#N)(C)C)O1

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.9Ų

Additional information on 2-(5-chlorofuran-2-yl)-2-methylpropanenitrile

Professional Introduction to 2-(5-chlorofuran-2-yl)-2-methylpropanenitrile (CAS No. 2105487-25-8)

2-(5-chlorofuran-2-yl)-2-methylpropanenitrile, with the CAS number 2105487-25-8, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of a chlorofuran moiety and a methylpropanenitrile group makes it a versatile intermediate for synthetic chemistry, particularly in the synthesis of complex molecules.

The compound's structure, characterized by a nitrile group attached to a substituted isobutene backbone, offers a rich framework for functionalization. This feature is particularly valuable in medicinal chemistry, where such intermediates are often used to construct more intricate pharmacophores. The 5-chlorofuran component introduces electrophilic centers that can be selectively modified, enabling the creation of diverse derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of heterocyclic compounds for their pharmaceutical applications. The chlorofuran scaffold is known for its presence in several bioactive molecules, including antiviral and anticancer agents. The incorporation of this motif into 2-(5-chlorofuran-2-yl)-2-methylpropanenitrile suggests potential therapeutic benefits, particularly in targeting diseases that require precise molecular interactions.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The nitrile group can be hydrolyzed to an amide or carboxylic acid, providing access to a wide range of functional groups. Additionally, the methylpropanenitrile moiety can undergo various transformations, such as reduction to an amine or alkylation, further expanding its synthetic utility. These properties make it an attractive candidate for libraries of compounds designed for high-throughput screening.

The latest research in synthetic organic chemistry has highlighted the importance of efficient and scalable methods for constructing complex molecules. 2-(5-chlorofuran-2-yl)-2-methylpropanenitrile exemplifies this trend, as it can be synthesized through multiple pathways that leverage modern catalytic techniques. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the chlorofuran moiety onto the nitrile-bearing backbone, demonstrating the compound's compatibility with advanced synthetic methodologies.

In the realm of medicinal chemistry, the design of novel inhibitors often relies on understanding the three-dimensional structure of target proteins. The structural features of 2-(5-chlorofuran-2-yl)-2-methylpropanenitrile, particularly the rigid heterocyclic ring and the polar nitrile group, make it a promising candidate for designing small-molecule inhibitors. Such inhibitors can be tailored to interact with specific binding pockets on enzymes or receptors, thereby modulating biological pathways relevant to disease treatment.

The compound's potential extends beyond its role as an intermediate in drug synthesis. It has also been explored as a precursor for materials science applications, where its ability to form polymers or copolymers with other monomers could lead to novel materials with unique properties. For example, its incorporation into polymeric matrices might yield materials with enhanced thermal stability or biodegradability, which are crucial for various industrial applications.

The synthesis and characterization of 2-(5-chlorofuran-2-yl)-2-methylpropanenitrile have been subjects of several recent studies aimed at optimizing yield and purity. Advances in chromatographic techniques and spectroscopic methods have enabled researchers to isolate and analyze this compound with high precision. These improvements are essential for ensuring that subsequent derivatization steps proceed efficiently and that the final products meet stringent quality standards.

The future prospects for this compound are promising, given its versatility and potential applications across multiple domains. As research continues to uncover new synthetic strategies and biological activities, 2-(5-chlorofuran-2-yl)-2-methylpropanenitrile is likely to play an increasingly important role in both academic and industrial settings. Its continued study will contribute to advancements in pharmaceuticals, materials science, and other areas where molecular innovation is key.